Cas no 1423713-59-0 (6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide
• CAS No: 1423713-59-0
• MF: C₁₇H₁₇Cl₂N₃O
• MW: 350.242381811142
• CID: 5913410
• PubChem ID: 71906949
• Update Time: 2025-10-29

6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1423713-59-0
• EN300-26604524
• AKOS033407396
• 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide
• Z1535739135

• Inchi： 1S/C17H17Cl2N3O/c1-22-9-8-14(16(22)11-2-5-13(18)6-3-11)21-17(23)12-4-7-15(19)20-10-12/h2-7,10,14,16H,8-9H2,1H3,(H,21,23)
• InChI Key： QKVLPWHMQZDMLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CCN1C)NC(C1C=NC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 349.0748676g/mol
• Monoisotopic Mass: 349.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide

Introduction to 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide (CAS No. 1423713-59-0)

6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1423713-59-0, represents a sophisticated molecular architecture designed to interact with biological targets in a precise manner. The presence of multiple functional groups, including chloro substituents and a pyridine carboxamide moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide are meticulously crafted to optimize its pharmacokinetic and pharmacodynamic properties. The chloro groups at the 6-position of the pyridine ring and on the phenyl ring contribute to the compound's lipophilicity, which is a critical factor in determining its ability to cross biological membranes. Additionally, the pyridine-3-carboxamide moiety introduces a polar interaction site that can enhance binding affinity to biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer pathways. For instance, preliminary computational studies indicate that this molecule could interact with tyrosine kinases, which are known to be aberrantly activated in many cancer cell lines. This potential interaction has opened up avenues for further investigation into its role as an anticancer agent.

In parallel, experimental approaches have been employed to validate these computational predictions. In vitro assays have shown that derivatives of 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide exhibit promising inhibitory effects on selected kinases. These findings are particularly intriguing given the growing interest in kinase inhibitors as therapeutic agents for various diseases, including cancer. The ability of this compound to modulate kinase activity could lead to the development of novel drugs that target specific signaling pathways implicated in disease progression.

The synthesis of 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the pyrrolidine ring and subsequent coupling with the pyridine carboxamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of this molecule efficiently and with high yield. These synthetic methodologies not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of precision in constructing biologically active molecules.

The pharmacological profile of 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide is further enhanced by its solubility characteristics. Unlike many small organic molecules that suffer from poor solubility in aqueous media, this compound exhibits reasonable solubility in both water and organic solvents, which facilitates its use in various formulation strategies. This property is particularly advantageous for drug development, as it allows for greater flexibility in formulating dosage forms that can be administered orally or through other routes.

As research continues to unfold, the potential applications of 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide are likely to expand beyond oncology. Investigational studies are exploring its utility in treating inflammatory diseases and neurological disorders, where modulation of kinase activity or interaction with other biological targets could provide therapeutic benefits. The compound's unique structural features make it a versatile scaffold for medicinal chemists to explore further modifications that could enhance its efficacy and selectivity.

The regulatory landscape for new drug candidates like 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide is stringent but well-defined. Researchers must navigate rigorous preclinical testing protocols before advancing into human clinical trials. These trials are designed to assess both the safety and efficacy of new compounds, ensuring that they meet stringent standards before being approved for widespread use. The journey from laboratory discovery to market-ready drug is long and arduous but essential for bringing innovative therapies to patients who need them most.

The collaboration between academic researchers and industry scientists plays a pivotal role in advancing the development of compounds like 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide. Academic institutions provide the foundational research and innovative ideas, while pharmaceutical companies offer the resources and infrastructure necessary for large-scale synthesis and clinical testing. This synergy is crucial for translating basic scientific discoveries into tangible medical breakthroughs.

In conclusion, 6-chloro-N-[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]pyridine-3-carboxamide (CAS No. 1423713-59-0) exemplifies the cutting-edge developments in pharmaceutical chemistry and medicinal biology. Its complex structure, derived from careful molecular design, positions it as a promising candidate for further exploration in drug discovery. With ongoing research uncovering new potential applications and mechanisms of action, this compound holds significant promise for addressing unmet medical needs across multiple therapeutic areas.